Cas no 2692622-85-6 (Ethyl 11(E)-eicosenoate)

• Product Name: Ethyl 11(E)-eicosenoate
• CAS No: 2692622-85-6
• MF: C₂₂H₄₂O₂
• MW: 338.567687511444
• CID: 5146143
• Update Time: 2025-06-08

Ethyl 11(E)-eicosenoate Chemical and Physical Properties

Names and Identifiers

• 11-Eicosenoic acid, ethyl ester, (11E)-
• Ethyl 11(E)-eicosenoate
• 11-Trans-Eicosenoic Ethyl Ester

• Inchi： 1S/C22H42O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h11-12H,3-10,13-21H2,1-2H3/b12-11+
• InChI Key： BRACWSIXBQMMPL-VAWYXSNFSA-N
• SMILES： C(OCC)(=O)CCCCCCCCC/C=C/CCCCCCCC

Experimental Properties

• Density: 0.870±0.06 g/cm3(Predicted)
• Boiling Point: 408.8±14.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 11(E)-eicosenoate

Ethyl 11(E)-eicosenoate (CAS No. 2692622-85-6): A Comprehensive Overview

Ethyl 11(E)-eicosenoate, identified by the chemical compound code CAS No. 2692622-85-6, is a specialized lipid derivative that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique molecular structure, holds promise in various applications ranging from anti-inflammatory agents to potential roles in skincare and cosmetic formulations. The detailed exploration of its properties, synthesis methods, and emerging research findings provides a comprehensive understanding of its significance in modern chemistry and biology.

The molecular structure of Ethyl 11(E)-eicosenoate consists of a long-chain fatty acid esterified with ethanol. This configuration contributes to its distinct physicochemical properties, making it an intriguing candidate for industrial and scientific applications. The presence of the (E)-double bond at the 11th carbon position enhances its reactivity and interaction with biological systems, which is a critical factor in its potential therapeutic uses.

In recent years, the study of lipid derivatives has seen substantial advancements, particularly in understanding their roles in cellular signaling and metabolic pathways. Ethyl 11(E)-eicosenoate has been investigated for its potential anti-inflammatory effects, leveraging its ability to modulate lipid-mediated signaling cascades. Preliminary studies suggest that this compound may interfere with inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX, thereby reducing the production of pro-inflammatory cytokines.

The synthesis of Ethyl 11(E)-eicosenoate involves a series of well-defined chemical reactions, typically starting from eicoseneic acid or related precursors. Advanced synthetic techniques, including catalytic hydrogenation and esterification processes, are employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications, where impurities can significantly impact efficacy and safety.

One of the most compelling aspects of Ethyl 11(E)-eicosenoate is its potential in cosmetic formulations. Lipids are fundamental components of skin lipids, and derivatives like this one can enhance skin barrier function and hydration. Current research indicates that topical application of such compounds may promote wound healing and protect against environmental stressors by maintaining an optimal skin moisture balance.

The pharmacokinetic profile of Ethyl 11(E)-eicosenoate is another area of active investigation. Studies have begun to explore how this compound is absorbed, distributed, metabolized, and excreted within the body. Understanding these processes is crucial for developing effective dosing regimens and predicting potential side effects. Initial findings suggest that the compound exhibits moderate bioavailability upon oral administration but may require targeted delivery systems for optimal therapeutic outcomes.

Emerging research also highlights the role of Ethyl 11(E)-eicosenoate in modulating immune responses. Its interaction with immune cells has been observed to influence cytokine production and T-cell differentiation, suggesting potential applications in immunomodulatory therapies. These findings are particularly relevant in the context of chronic inflammatory diseases where immune dysregulation plays a significant role.

The industrial production of Ethyl 11(E)-eicosenoate is another critical consideration. Scalable synthetic routes must be developed to ensure cost-effective and sustainable manufacturing processes. Recent advancements in green chemistry have encouraged researchers to explore biocatalytic methods and renewable feedstocks for producing lipid derivatives like this one. Such approaches align with global efforts to reduce environmental impact while maintaining high product quality.

In conclusion, Ethyl 11(E)-eicosenoate (CAS No. 2692622-85-6) represents a promising compound with diverse applications in pharmaceuticals and cosmetics. Its unique molecular structure and biological interactions make it a valuable subject for further research. As scientific understanding continues to evolve, it is likely that new therapeutic uses will be discovered, further solidifying its importance in modern chemistry and biology.